![molecular formula C16H21NO4 B1403508 Methyl 1-Cbz-azepan-4-carboxylate CAS No. 1408076-31-2](/img/structure/B1403508.png)
Methyl 1-Cbz-azepan-4-carboxylate
Overview
Description
Methyl 1-Cbz-azepan-4-carboxylate, also known as Methyl 4-CBZ-azepan-1-carboxylate, is an organic compound belonging to the class of carboxylic acids. It is a white solid that is soluble in organic solvents and has a molecular weight of 231.32 g/mol. This compound is a versatile compound that has a wide range of applications in the scientific research field. It can be used as a starting material for the synthesis of various other compounds, as a reagent in organic synthesis, and as a catalyst in various chemical reactions.
Scientific Research Applications
Mechanisms of Action and Therapeutic Potentials
Carbamazepine and its derivatives, including compounds structurally related to Methyl 1-Cbz-azepan-4-carboxylate, have been extensively studied for their anticonvulsant efficacy, primarily attributed to the inhibition of sodium channel activity. These compounds are pivotal in the treatment of epilepsy, neuropathic pain, and affective disorders due to their ability to modify ion channel function and neurotransmitter levels, though their exact mechanisms of action remain a subject of ongoing research (Ambrósio et al., 2002).
Environmental Persistence and Degradation
The environmental impact of carbamazepine, closely related to the study of this compound derivatives, has been examined due to its persistence in wastewater and potential for bioaccumulation. Studies have investigated its degradation kinetics in soil and the formation of metabolites, which have significant implications for environmental safety and pollution control strategies (Li et al., 2013).
properties
IUPAC Name |
1-O-benzyl 4-O-methyl azepane-1,4-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-20-15(18)14-8-5-10-17(11-9-14)16(19)21-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSEKYPXTKQVWHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN(CC1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.